N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C21H12F2N4OS2/c22-12-9-14(23)18-17(10-12)30-21(26-18)27(11-13-5-3-4-8-24-13)20(28)19-25-15-6-1-2-7-16(15)29-19/h1-10H,11H2
• InChI Key: MALNGQHTCZNIBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=O)N(CC3=CC=CC=N3)C4=NC5=C(C=C(C=C5S4)F)F
• Molecular Formula: C21H12F2N4OS2
• Molecular Weight: 438.5 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C21H12F2N4OS2 and its molecular weight is 438.47. The purity is usually 95%.
BenchChem offers high-quality N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzo[d]thiazole-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzo[d]thiazole-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis

Research in the field of heterocyclic chemistry often involves the synthesis of complex molecules that contain multiple heterocycles. These molecules are of interest due to their potential applications in pharmaceuticals, agrochemicals, and materials science. For example, studies on the synthesis of thiophenylhydrazonoacetates have explored their reactivity towards various nitrogen nucleophiles to yield a variety of heterocyclic derivatives, highlighting the versatility of such compounds in synthesizing diverse heterocyclic structures (Mohareb et al., 2004).

Medicinal Chemistry Applications

In medicinal chemistry, the design and synthesis of molecules containing benzothiazole and pyridine moieties are explored for their potential antibacterial and antifungal properties. For instance, research on the synthesis of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones has shown promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, indicating the therapeutic potential of such compounds (Palkar et al., 2017).

Materials Science and Nanotechnology

In the realm of materials science and nanotechnology, compounds with thiazole and pyridine units have been utilized in the synthesis of novel nanoadsorbents for environmental applications. A study on the removal of heavy metals from industrial wastes using magnetic N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide nanoadsorbent demonstrated the efficacy of such materials in adsorbing harmful ions, showcasing the utility of these compounds in environmental remediation efforts (Zargoosh et al., 2015).